(1R)-1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile hydrobromide

• Molecular Formula: C20H22BrFN2O
• Molecular Weight: 405.3 g/mol
• IUPAC Name: (1R)-1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile;hydrobromide
• InChI: InChI=1S/C20H21FN2O.BrH/c1-23(2)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24-20;/h4-9,12H,3,10-11,14H2,1-2H3;1H/t20-;/m1./s1
• InChI Key: WIHMBLDNRMIGDW-VEIFNGETSA-N
• Isomeric SMILES: CN(C)CCC[C@]1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br
• Canonical SMILES: CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br

Description

This compound is a hydrobromide salt of a chiral benzofuran derivative featuring a 4-fluorophenyl group and a dimethylaminopropyl side chain. Its structure is closely related to the selective serotonin reuptake inhibitor (SSRI) escitalopram (the S-enantiomer of citalopram) but differs in stereochemistry (R-configuration) and counterion (hydrobromide instead of oxalate or hydrochloride) . The compound’s molecular formula is C₂₀H₂₁FN₂O·HBr, with a molecular weight of 412.31 g/mol (calculated from ). Its synthesis typically involves chiral resolution or asymmetric catalysis, followed by salt formation with HBr .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-(-)-citalopram typically involves the resolution of racemic citalopram or the asymmetric synthesis of the enantiomer. One common method is the chiral resolution of racemic citalopram using chiral acids or bases to separate the enantiomers. Another approach is the asymmetric synthesis, which involves the use of chiral catalysts or chiral auxiliaries to produce the desired enantiomer directly.

Industrial Production Methods

Industrial production of ®-(-)-citalopram often employs large-scale chiral resolution techniques or asymmetric synthesis methods. The choice of method depends on factors such as cost, efficiency, and scalability. Chiral chromatography and crystallization are commonly used for large-scale separation of enantiomers.

Chemical Reactions Analysis

Types of Reactions

®-(-)-citalopram undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens such as chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of ®-(-)-citalopram can lead to the formation of carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

(1R)-1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile hydrobromide

(1R)-1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile hydrobromide is a chemical compound with potential applications in scientific research, particularly in the context of pharmaceuticals. This compound, also known by its CAS number 481047-49-8, is related to citalopram, a well-known antidepressant drug .

Potential Applications

While the primary use of (1R)-1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile hydrobromide is as a reference standard or impurity marker in pharmaceutical research , related research explores the effects of similar compounds on cardiac cells .

• Cardiac Research: Studies involving similar compounds have shown chamber-specific pharmacological effects on atrial and ventricular cardiomyocytes, suggesting potential applications in in vitro cardiac liability studies and disease modeling . For example, S-Bay K8644 treatment induced a concentration-dependent transient increase in beat duration of atrial hiPSC-CMs, while ventricular cells showed a physiological increase in beat rate over time . Carbachol treatment also produced marked effects on atrial cells, such as increased beat duration alongside a decrease in beat rate over time, but only minimal effects on ventricular cardiomyocytes .

Role as a Reference Standard

Mechanism of Action

The mechanism of action of ®-(-)-citalopram involves the inhibition of the serotonin transporter (SERT), which leads to an increase in serotonin levels in the synaptic cleft. This increase in serotonin levels enhances neurotransmission and contributes to its antidepressant effects. The molecular targets include the serotonin transporter and various serotonin receptors. The pathways involved include the serotonergic signaling pathway, which plays a crucial role in mood regulation and anxiety.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Escitalopram Oxalate ((S)-Enantiomer)

• Structure : Shares the same core benzofuran scaffold but has an S-configuration and oxalate counterion.
• Pharmacology : Escitalopram is a clinically approved SSRI with high selectivity for the serotonin transporter (SERT). The R-enantiomer (target compound) is less active at SERT but may exhibit distinct off-target effects .
• Physicochemical Properties: Property Target Compound (Hydrobromide) Escitalopram Oxalate Molecular Weight 412.31 g/mol 414.43 g/mol Solubility Highly soluble in MeOH Soluble in water Melting Point Not reported 149–151°C LogP (lipophilicity) ~3.2 (estimated) 3.5 References: .

Citalopram Hydrochloride (Racemate)

• Structure : Racemic mixture of R- and S-enantiomers.
• Pharmacology : Lower potency than escitalopram due to the inactive R-enantiomer’s interference. The target compound’s hydrobromide salt may offer improved crystallinity or stability compared to citalopram hydrochloride .
• Synthetic Yield : Citalopram synthesis typically achieves ~80% yield via reductive amination, whereas the target compound’s enantioselective synthesis may require additional steps (e.g., chiral chromatography), reducing overall yield .

Lu 11-305 (N-Oxide Derivative)

• Structure: N-oxide variant of citalopram with altered dimethylamino group oxidation.
• Activity: Reduced SERT affinity due to diminished basicity of the dimethylamino group. This highlights the importance of the tertiary amine in the target compound for SSRI activity .

Process-Related Impurities

• 3-Hydroxy Derivatives : Hydroxy substitution () may alter metabolic stability compared to the nitrile-containing target compound.

Pharmacological and Mechanistic Insights

• Target Engagement: The R-enantiomer shows weaker binding to SERT (<10% of escitalopram’s potency) but may interact with σ receptors or other monoamine transporters .
• Gene Interactions : Unlike escitalopram, which modulates SLC6A4 (serotonin transporter) and ABCB1 (efflux pump), the R-enantiomer’s activity on these pathways remains uncharacterized .

Analytical Profiling

• Purity : USP guidelines () require ≤0.1% impurities for SSRI APIs. The target compound’s impurity profile (e.g., carboxamide derivatives) is controlled via HPLC with buffered mobile phases .

Biological Activity

The compound (1R)-1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile hydrobromide, commonly known as citalopram hydrobromide, is a selective serotonin reuptake inhibitor (SSRI) primarily used in the treatment of depression and anxiety disorders. This article explores its biological activity, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

Citalopram hydrobromide is characterized by its unique chemical structure, which includes a benzofuran moiety and a dimethylamino propyl side chain. The molecular formula is C18H22FN2O·HBr, and it has a molecular weight of approximately 372.29 g/mol. Its structural features contribute to its selectivity for the serotonin transporter (SERT).

Citalopram primarily exerts its effects by inhibiting the reuptake of serotonin in the synaptic cleft, thereby increasing serotonin availability. It has minimal effects on norepinephrine and dopamine transporters, which contributes to its favorable side effect profile compared to other antidepressants.

Key Pharmacological Targets:

• Serotonin Transporter (SERT) : Citalopram shows high affinity for SERT with an IC50 value of approximately 1.8 nM, indicating potent inhibition of serotonin reuptake .
• Norepinephrine Transporter (NET) : The compound exhibits negligible activity at NET with an IC50 value exceeding 8800 nM .
• Dopamine Transporter (DAT) : Similar to NET, citalopram has minimal impact on DAT with an IC50 value above 41000 nM .

Biological Activity

The biological activity of citalopram is demonstrated through various in vitro and in vivo studies:

In Vitro Studies

• Binding Affinity : Binding assays have shown that citalopram competes effectively with radioligands at SERT, confirming its role as a selective SERT inhibitor .
• Receptor Interaction : Citalopram has been shown to have negligible binding at a wide range of other receptors, which minimizes unwanted side effects associated with non-selective antidepressants .

In Vivo Studies

• Antidepressant Effects : Clinical studies have established the efficacy of citalopram in reducing symptoms of major depressive disorder and generalized anxiety disorder. It is often preferred due to its relatively mild side effects compared to older antidepressants.
• Neurochemical Changes : Animal models have demonstrated that citalopram administration leads to increased levels of serotonin and changes in neuroplasticity markers, which are associated with improved mood and cognitive function.

Case Studies

Several case studies highlight the effectiveness of citalopram in clinical settings:

• A study involving patients with major depressive disorder reported significant improvement in depressive symptoms after 12 weeks of treatment with citalopram .
• Another case study focused on patients with anxiety disorders showed that citalopram effectively reduced anxiety symptoms without significant sedation or cognitive impairment .

Data Tables

Parameter	Value
Chemical Formula	C18H22FN2O·HBr
Molecular Weight	372.29 g/mol
SERT IC50	1.8 nM
NET IC50	>8800 nM
DAT IC50	>41000 nM